Cas no 1368932-51-7 (3-amino-2-(1H-pyrrol-3-yl)propan-1-ol)

• Product Name: 3-amino-2-(1H-pyrrol-3-yl)propan-1-ol
• CAS No: 1368932-51-7
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 6342991
• PubChem ID: 82280090
• Update Time: 2025-05-21

3-amino-2-(1H-pyrrol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(1H-pyrrol-3-yl)propan-1-ol
• 1368932-51-7
• EN300-1831204

• Inchi： 1S/C7H12N2O/c8-3-7(5-10)6-1-2-9-4-6/h1-2,4,7,9-10H,3,5,8H2
• InChI Key： PVWPYUOJCLINIA-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C=CNC=1

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 62Ų

Additional information on 3-amino-2-(1H-pyrrol-3-yl)propan-1-ol

Introduction to 3-amino-2-(1H-pyrrol-3-yl)propan-1-ol (CAS No. 1368932-51-7)

3-amino-2-(1H-pyrrol-3-yl)propan-1-ol, also known by its CAS number 1368932-51-7, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct structural features, including an amino group, a pyrrole ring, and a hydroxyl group, which collectively contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 3-amino-2-(1H-pyrrol-3-yl)propan-1-ol (CAS No. 1368932-51-7) consists of a propanol backbone with an amino group at the 3-position and a pyrrole ring at the 2-position. The presence of these functional groups imparts specific chemical properties, such as solubility, reactivity, and stability, which are crucial for its use in various scientific and pharmaceutical applications.

Recent studies have highlighted the potential of 3-amino-2-(1H-pyrrol-3-yl)propan-1-ol in the development of novel therapeutic agents. One notable area of research is its role as a ligand for G protein-coupled receptors (GPCRs), which are key targets for many drugs. The unique structure of this compound allows it to interact with specific GPCRs, modulating their activity and potentially leading to new treatments for various diseases.

In addition to its potential as a GPCR ligand, 3-amino-2-(1H-pyrrol-3-yl)propan-1-ol has been investigated for its anti-inflammatory properties. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are involved in the pathogenesis of several inflammatory disorders. These findings suggest that 3-amino-2-(1H-pyrrol-3-yl)propan-1-ol could be a promising candidate for the development of anti-inflammatory drugs.

The neuroprotective effects of 3-amino-2-(1H-pyrrol-3-yl)propan-1-ol have also been explored in recent research. Studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability of 3-amino-2-(1H-pyrrol-3-yl)propan-1-ol to cross the blood-brain barrier further enhances its potential as a neuroprotective agent.

Beyond its therapeutic applications, 3-amino-2-(1H-pyrrol-3-y l)propan - 1 - ol strong > (CAS No .< strong > 1 3 6 8 9 3 2 - 5 1 - 7 strong > ) has been used as an intermediate in the synthesis of more complex molecules. Its reactive functional groups make it an ideal starting material for various chemical transformations, enabling the creation of novel compounds with diverse biological activities. This versatility has made it a valuable tool in synthetic chemistry and drug discovery.

The safety profile of 3-amino - 2 - ( 1 H - p y r r o l - 3 - y l ) p r o p a n - 1 - o l strong > (CAS No .< strong > 1 3 6 8 9 3 2 - 5 1 - 7 strong > ) is another important consideration in its use. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further development. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 3-amino - 2 - ( 1 H - p y r r o l - 3 - y l ) p r o p a n - 1 - o l strong > (CAS No .< strong > 1 3 6 8 9 3 2 - 5 1 - 7 strong > ) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further expanding its utility in the scientific community.